Cas no 2137795-80-1 (3,5-dimethyl-1-(2-methylcyclohexyl)-1H-pyrazol-4-amine)

• Product Name: 3,5-dimethyl-1-(2-methylcyclohexyl)-1H-pyrazol-4-amine
• CAS No: 2137795-80-1
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 6484755
• PubChem ID: 165471780
• Update Time: 2025-10-29

3,5-dimethyl-1-(2-methylcyclohexyl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-1-(2-methylcyclohexyl)-1H-pyrazol-4-amine
• EN300-1110746
• 2137795-80-1

• Inchi： 1S/C12H21N3/c1-8-6-4-5-7-11(8)15-10(3)12(13)9(2)14-15/h8,11H,4-7,13H2,1-3H3
• InChI Key： GKKCAKPDVSMELR-UHFFFAOYSA-N
• SMILES： N1(C(C)=C(C(C)=N1)N)C1CCCCC1C

Computed Properties

• Exact Mass: 207.173547683g/mol
• Monoisotopic Mass: 207.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.8Ų

Additional information on 3,5-dimethyl-1-(2-methylcyclohexyl)-1H-pyrazol-4-amine

Introduction to 3,5-dimethyl-1-(2-methylcyclohexyl)-1H-pyrazol-4-amine (CAS No. 2137795-80-1)

The compound 3,5-dimethyl-1-(2-methylcyclohexyl)-1H-pyrazol-4-amine, identified by the CAS number 2137795-80-1, represents a significant advancement in the field of pharmaceutical chemistry. This pyrazole derivative has garnered attention due to its unique structural features and potential biological activities, making it a subject of extensive research in medicinal chemistry and drug discovery.

Pyrazole derivatives are a class of heterocyclic compounds that have been extensively studied for their diverse pharmacological properties. Among these, 3,5-dimethyl-1-(2-methylcyclohexyl)-1H-pyrazol-4-amine stands out due to its substituted aromatic ring system, which contributes to its stability and reactivity. The presence of both methyl groups at the 3 and 5 positions, combined with a bulky 2-methylcyclohexyl side chain, influences its interaction with biological targets, making it a promising candidate for further investigation.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. The structural motif of 3,5-dimethyl-1-(2-methylcyclohexyl)-1H-pyrazol-4-amine aligns well with this trend, as it offers a scaffold that can be modified to enhance specific pharmacological properties. For instance, the cyclohexyl group provides steric hindrance, which can be exploited to optimize binding affinity to biological receptors.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that pyrazole derivatives exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial effects. The specific substitution pattern in 3,5-dimethyl-1-(2-methylcyclohexyl)-1H-pyrazol-4-amine suggests that it may interact with multiple targets simultaneously, leading to synergistic therapeutic outcomes.

The synthesis of 3,5-dimethyl-1-(2-methylcyclohexyl)-1H-pyrazol-4-amine involves a series of well-established organic reactions that have been optimized for high yield and purity. The process typically begins with the condensation of appropriately substituted precursors under controlled conditions, followed by functional group transformations to introduce the desired substituents. Advances in synthetic methodologies have enabled the efficient production of this compound on both laboratory and industrial scales.

From a computational chemistry perspective, 3,5-dimethyl-1-(2-methylcyclohexyl)-1H-pyrazol-4-amine has been subjected to rigorous molecular modeling studies to elucidate its binding interactions with biological targets. These studies have provided valuable insights into the compound's mechanism of action and have guided the design of more potent derivatives. The integration of experimental data with computational predictions has been instrumental in refining our understanding of this compound's pharmacological profile.

The pharmacokinetic properties of 3,5-dimethyl-1-(2-methylcyclohexyl)-1H-pyrazol-4-amine are also of great interest. Preliminary studies suggest that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. These findings are crucial for assessing its potential as a drug candidate and for predicting its clinical efficacy and safety.

In conclusion,3,5-dimethyl-1-(2-methylcyclohexyl)-1H-pyrazol-4-amine (CAS No. 2137795-80-1) represents a promising therapeutic agent with significant potential in the field of medicinal chemistry. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development. As research continues to uncover new applications for this compound,3,5-dimethyl-1-(2-methylcyclohexyl)-1H-pyrazol-4-amineseems poised to play a crucial role in addressing some of the most pressing medical challenges of our time.